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Compound of Interest

8-Amino-7-oxononanoic acid
Compound Name: ,
hydrochloride

cat. No.: B15552969

Essential Safety and Handling Guide for 8-Amino-7-
oxononanoic Acid Hydrochloride

This guide provides immediate safety, operational, and disposal information for researchers,
scientists, and drug development professionals handling 8-Amino-7-oxononanoic acid
hydrochloride. The following procedures are designed to ensure the safe handling of this
compound in a laboratory setting.

Personal Protective Equipment (PPE)

While some suppliers do not classify 8-Amino-7-oxononanoic acid hydrochloride as a
hazardous substance, it is prudent to adhere to a comprehensive safety protocol. The following
table summarizes the recommended personal protective equipment.
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PPE Category

Recommended Equipment

Eye Protection

Safety glasses with side shields or goggles are

mandatory to prevent eye contact.

Hand Protection

Chemically resistant gloves (e.qg., nitrile) should
be worn. Gloves must be inspected before use
and disposed of properly after handling the

compound.[1]

Respiratory Protection

For operations that may generate dust, a
NIOSH-approved N99 (US) or P2 (EN 143)
particulate respirator is recommended.[1] In
cases of insufficient ventilation, a full-face

supplied-air respirator should be used.[1]

Body Protection

A standard laboratory coat is required. For
procedures with a higher risk of spillage,
additional protective clothing may be necessary

to prevent skin contact.[1]

Operational Plan

Handling:

inhalation exposure.

Storage:

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

Avoid the formation of dust and aerosols during handling.[1]
Wash hands thoroughly after handling the compound, even if gloves were worn.[1]

Avoid contact with skin, eyes, and clothing.[1]

o Store in a tightly sealed container in a cool, dry, and well-ventilated area.

e Recommended long-term storage temperature is -20°C.[1]
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Disposal Plan

» Dispose of unused material and contaminated waste in accordance with local, state, and
federal regulations.

o Contaminated gloves and other disposable PPE should be placed in a sealed container for
disposal.[1]

» Do not allow the product to enter drains or waterways.[1][2]

Emergency Procedures

Incident First Aid Measures

Move the affected person to fresh air. If
Inhalation breathing is difficult, provide oxygen. Seek

immediate medical attention.[1]

Immediately flush the affected area with copious
) amounts of water for at least 15 minutes.
Skin Contact ] ) )
Remove contaminated clothing. Seek medical

attention.[1]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[1]

Do NOT induce vomiting. Rinse mouth with

Ingestion _ , _ _
water. Seek immediate medical attention.[1]
Wear appropriate PPE. For small spills, carefully
sweep up the solid material, avoiding dust
] generation, and place it in a suitable, closed
Spillage

container for disposal.[1] Ventilate the area and
wash the spill site after material pickup is

complete.

Experimental Workflow
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The following diagram outlines the standard workflow for handling 8-Amino-7-oxononanoic

acid hydrochloride in a laboratory setting.

Workflow for Handling 8-Amino-7-oxononanoic Acid Hydrochloride
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End of Procedure
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Caption: Safe handling workflow for 8-Amino-7-oxononanoic acid hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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